Cas no 2172474-02-9 (1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde
• CAS No: 2172474-02-9
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5835133
• PubChem ID: 165573176
• Update Time: 2025-07-17

1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde
• 1-[(2-ethylcyclopropyl)methyl]cyclopentane-1-carbaldehyde
• EN300-1620306
• 2172474-02-9

• Inchi： 1S/C12H20O/c1-2-10-7-11(10)8-12(9-13)5-3-4-6-12/h9-11H,2-8H2,1H3
• InChI Key： ARWFAUBOMFOTPG-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC1)CC1CC1CC

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde

Introduction to 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde (CAS No. 2172474-02-9)

1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde, a compound with the chemical formula C₁₁H₁₈O, is a heterocyclic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its unique CAS number 2172474-02-9, represents a fascinating example of molecular architecture that combines cycloalkyl and cyclopropyl moieties with an aldehyde functional group. The structural features of this molecule not only make it an intriguing subject for synthetic chemists but also open up possibilities for its application in drug discovery and development.

The aldehyde group in 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. This property is particularly valuable in medicinal chemistry, where the ability to modify specific functional groups is crucial for optimizing biological activity. The presence of the cyclopropyl ring adds another layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological targets. Such structural motifs are often explored in the design of novel therapeutic agents due to their unique steric and electronic characteristics.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde. These studies have highlighted the compound's potential as a building block for more complex molecules, particularly in the context of small-molecule drug design. The stereochemistry of the cyclopentane ring, combined with the electron-withdrawing nature of the aldehyde group, makes this compound a promising candidate for further exploration in medicinal chemistry.

In the realm of synthetic organic chemistry, 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde has been utilized as an intermediate in various synthetic pathways. Its unique structural features provide chemists with opportunities to develop novel synthetic strategies, including cross-coupling reactions and oxidation processes. These synthetic approaches not only enhance our understanding of molecular transformations but also contribute to the development of more efficient and sustainable chemical processes.

The compound's relevance extends beyond academic research, finding applications in industrial settings where high-purity chemicals are required. The synthesis and purification of 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde exemplify the precision and expertise needed in modern chemical manufacturing. As demand for specialized chemicals grows, compounds like this one play a crucial role in meeting industry needs while adhering to stringent quality standards.

From a biological perspective, 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde has been investigated for its potential pharmacological properties. While not yet approved for any specific therapeutic use, preliminary studies suggest that derivatives of this compound may exhibit interesting biological activities. These findings underscore the importance of exploring structurally diverse molecules as part of drug discovery efforts. The aldehyde group, in particular, offers opportunities for further derivatization to enhance bioactivity and selectivity.

The future prospects for 1-(2-ethylcyclopropyl)methylcyclopentane-1-carbaldehyde are promising, given its unique structural features and potential applications. As research continues to uncover new synthetic methodologies and biological insights, this compound is likely to remain a valuable asset in both academic and industrial settings. Its role as a building block for more complex molecules ensures its continued relevance in the evolving landscape of pharmaceutical chemistry.